Cas no 1805227-29-5 (Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1805227-29-5
• MF: C₁₁H₁₀F₆N₂O₃
• MW: 332.199123859406
• CID: 4844637
• Update Time: 2025-06-09

Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H10F6N2O3/c1-21-7(20)2-6-8(10(12,13)14)5(3-18)4-19-9(6)22-11(15,16)17/h4H,2-3,18H2,1H3
• InChI Key： OIOPEKSIKNAJES-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1CC(=O)OC)OC(F)(F)F)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 387
• XLogP3: 1.9
• Topological Polar Surface Area: 74.4

Additional information on Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate

Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805227-29-5): A Comprehensive Overview

Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate, identified by its CAS number 1805227-29-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by its nitrogen-containing ring structure, which lends itself to a wide array of biological activities and interactions. The presence of multiple functional groups, including an amine, trifluoromethoxy, and trifluoromethyl substituents, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural features of Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate contribute to its unique chemical properties and potential biological functions. The amine group (-NH₂) at the 5-position is a key feature that can participate in hydrogen bonding interactions, enhancing its binding affinity to various biological targets. Additionally, the trifluoromethoxy (-OCH₂F) and trifluoromethyl (-CF₃) groups introduce electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity and stability. These structural elements collectively contribute to the compound's potential as a pharmacophore in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. Pyridine derivatives have emerged as a privileged scaffold in drug discovery due to their ability to interact with a diverse range of biological targets. The compound Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate is no exception, and its unique structural features make it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. The amine group and the trifluoromethyl substituents can be strategically positioned to interact with key residues in the active site of kinases, thereby inhibiting their activity. This has led to extensive research into pyridine-based kinase inhibitors, with several compounds entering clinical trials for the treatment of cancer and other disorders.

Furthermore, Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate has shown promise in preclinical studies as a potential therapeutic agent for neurological disorders. The ability of pyridine derivatives to cross the blood-brain barrier makes them particularly interesting for treating central nervous system (CNS) diseases. The compound's unique chemical structure may allow it to interact with neurotransmitter receptors and ion channels, potentially modulating neuronal activity and providing relief for patients suffering from conditions such as epilepsy, depression, and neurodegenerative diseases.

The trifluoromethoxy group is particularly noteworthy for its role in enhancing metabolic stability and bioavailability. Fluoro-substituents are frequently incorporated into drug molecules due to their ability to improve pharmacokinetic properties without significantly altering the biological activity. In Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate, this group likely contributes to reducing susceptibility to metabolic degradation by enzymes such as cytochrome P450 (CYP450), thereby prolonging its half-life in vivo.

The synthesis of Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorinated groups often necessitates specialized synthetic techniques due to their reactivity and sensitivity. Advanced methods such as palladium-catalyzed cross-coupling reactions have been employed to facilitate the incorporation of these substituents into the pyridine core. The synthesis process also requires rigorous purification steps to remove any impurities that could affect the compound's efficacy and safety profile.

In conclusion, Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805227-29-5) represents a significant advancement in pharmaceutical chemistry with its complex structure and multifaceted potential applications. Its unique combination of functional groups positions it as a valuable tool for researchers exploring new therapeutic strategies across various disease areas. As ongoing studies continue to uncover its biological activities and mechanisms of action, this compound is poised to play a pivotal role in the development of next-generation drugs.